Cas no 1159826-69-3 (N-Boc-Aminocyclopentylacetonitrile)

• Product Name: N-Boc-Aminocyclopentylacetonitrile
• CAS No: 1159826-69-3
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5830381
• PubChem ID: 50999067
• Update Time: 2025-08-05

N-Boc-Aminocyclopentylacetonitrile Chemical and Physical Properties

Names and Identifiers

• N-Boc-Aminocyclopentylacetonitrile
• Tert-butyl (cyano(cyclopentyl)methyl)carbamate
• tert-Butyl(cyano(cyclopentyl)methyl)carbamate
• EN300-4359111
• 1,1-Dimethylethyl N-(cyanocyclopentylmethyl)carbamate
• 1159826-69-3
• DTXSID201212672
• tert-butyl N-[cyano(cyclopentyl)methyl]carbamate
• CS-0305046

• MDL： MFCD11707035
• Inchi： 1S/C12H20N2O2/c1-12(2,3)16-11(15)14-10(8-13)9-6-4-5-7-9/h9-10H,4-7H2,1-3H3,(H,14,15)
• InChI Key： OQTNMAOGVPWMIA-UHFFFAOYSA-N
• SMILES： C(#N)C(NC(OC(C)(C)C)=O)C1CCCC1

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Boc-Aminocyclopentylacetonitrile

Professional Introduction to N-Boc-Aminocyclopentylacetonitrile (CAS No. 1159826-69-3)

N-Boc-Aminocyclopentylacetonitrile, chemically designated as N-Boc-Aminocyclopentylacetonitrile (CAS No. 1159826-69-3), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural framework, featuring a cyclopentyl ring conjugated with an amine and a nitrile group, makes it a versatile building block for medicinal chemists.

The N-Boc-Aminocyclopentylacetonitrile derivative is particularly valued for its stability and reactivity, which make it an ideal candidate for multi-step synthetic pathways. The Boc (tert-butoxycarbonyl) protecting group on the amine moiety ensures selective reactivity, allowing for controlled modifications without unwanted side reactions. This characteristic is especially important in drug discovery, where precision and selectivity are paramount.

In recent years, the demand for high-quality intermediates like N-Boc-Aminocyclopentylacetonitrile has surged due to advancements in synthetic methodologies and the increasing complexity of drug molecules. The compound's utility extends beyond simple linear pathways; it can be incorporated into more intricate structures, such as peptidomimetics and heterocyclic scaffolds, which are prevalent in modern drug design.

One of the most compelling applications of N-Boc-Aminocyclopentylacetonitrile lies in its role as a precursor for the development of bioactive peptides and proteins. The cyclopentyl ring provides a rigid framework that can mimic natural amino acid residues, enhancing the binding affinity and stability of peptide-based drugs. Furthermore, the nitrile group can undergo various transformations, including hydrolysis to form carboxylic acids or reduction to form amines, offering multiple avenues for structural diversification.

Recent studies have highlighted the potential of N-Boc-Aminocyclopentylacetonitrile in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have utilized this intermediate to develop novel compounds that interact with enzymes involved in cancer metabolism and inflammation. The ability to fine-tune the electronic and steric properties of the cyclopentyl ring has enabled the creation of highly selective inhibitors with promising preclinical activity.

The pharmaceutical industry has also shown interest in N-Boc-Aminocyclopentylacetonitrile for its role in developing treatments for neurological disorders. The structural motif present in this compound shares similarities with natural products known to exhibit neuroprotective and anti-inflammatory effects. By leveraging this scaffold, scientists have been able to design molecules that modulate neurotransmitter systems, offering potential therapies for conditions such as Alzheimer's disease and Parkinson's disease.

From a synthetic chemistry perspective, N-Boc-Aminocyclopentylacetonitrile exemplifies the importance of functional group interconversion in drug development. The Boc-protected amine can be selectively deprotected under mild acidic conditions, allowing subsequent modifications without disrupting other sensitive functional groups. This flexibility is crucial for constructing complex molecules with multiple reactive sites.

The growing body of research underscores the significance of N-Boc-Aminocyclopentylacetonitrile as a versatile intermediate. Its applications span across various therapeutic areas, from oncology to neurology, highlighting its broad utility in medicinal chemistry. As synthetic techniques continue to evolve, the demand for high-quality intermediates like this compound is expected to rise further.

In conclusion, N-Boc-Aminocyclopentylacetonitrile (CAS No. 1159826-69-3) represents a cornerstone in modern drug discovery and development. Its unique structural features and reactivity make it an indispensable tool for chemists and pharmacologists working on next-generation therapeutics. The continued exploration of its synthetic potential promises to yield innovative solutions to some of medicine's most pressing challenges.